Cas no 1009486-78-5 (5-amino-2-{[(2,5-dimethylphenyl)sulfonyl]amino}-5-oxopentanoic acid)

• Product Name: 5-amino-2-{[(2,5-dimethylphenyl)sulfonyl]amino}-5-oxopentanoic acid
• CAS No: 1009486-78-5
• MF: C₁₃H₁₈N₂O₅S
• MW: 314.357422351837
• CID: 3107128
• PubChem ID: 2997698
• Update Time: 2025-06-22

5-amino-2-{[(2,5-dimethylphenyl)sulfonyl]amino}-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-{[(2,5-dimethylphenyl)sulfonyl]amino}-5-oxopentanoic acid
• 5-amino-2-[(2,5-dimethylphenyl)sulfonylamino]-5-oxopentanoic acid
• G20184
• 1009486-78-5
• SR-01000051172-1
• CHEMBL1342752
• JQB48678
• MLS000055801
• 4-carbamoyl-2-(2,5-dimethylbenzenesulfonamido)butanoic acid
• 5-Amino-2-([(2,5-dimethylphenyl)sulfonyl]amino)-5-oxopentanoic acid
• CS-0221708
• SR-01000051172
• HMS2190D21
• MLS002636206
• AKOS008945319
• SMR000066422
• EN300-09846
• 4-carbamoyl-2-(2,5-dimethylbenzenesulfonamido)butanoicacid
• Z45719752

• Inchi： 1S/C13H18N2O5S/c1-8-3-4-9(2)11(7-8)21(19,20)15-10(13(17)18)5-6-12(14)16/h3-4,7,10,15H,5-6H2,1-2H3,(H2,14,16)(H,17,18)
• InChI Key： BCXWYNWLIBJFMK-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(NC(C(=O)O)CCC(N)=O)(=O)=O

Computed Properties

• Exact Mass: 314.093643g/mol
• Monoisotopic Mass: 314.093643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 314.36g/mol
• XLogP3: 0.5
• Topological Polar Surface Area: 135Ų

Additional information on 5-amino-2-{[(2,5-dimethylphenyl)sulfonyl]amino}-5-oxopentanoic acid

Recent Advances in the Study of 5-amino-2-{[(2,5-dimethylphenyl)sulfonyl]amino}-5-oxopentanoic acid (CAS: 1009486-78-5)

The compound 5-amino-2-{[(2,5-dimethylphenyl)sulfonyl]amino}-5-oxopentanoic acid (CAS: 1009486-78-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide and amino acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities, particularly in the context of enzyme inhibition and targeted drug delivery.

One of the key findings in recent literature is the role of this compound as a potent inhibitor of specific proteases involved in inflammatory pathways. Researchers have demonstrated that 5-amino-2-{[(2,5-dimethylphenyl)sulfonyl]amino}-5-oxopentanoic acid exhibits high selectivity and affinity for certain cysteine proteases, making it a valuable candidate for the development of anti-inflammatory drugs. Structural-activity relationship (SAR) studies have further refined the understanding of how modifications to the sulfonamide and amino acid components can enhance its inhibitory potency and reduce off-target effects.

In addition to its therapeutic potential, advancements in the synthetic chemistry of this compound have been reported. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale production. These methodologies often employ green chemistry principles, minimizing the use of hazardous reagents and reducing environmental impact. The optimization of these synthetic pathways is critical for facilitating further preclinical and clinical studies.

Another area of interest is the application of 5-amino-2-{[(2,5-dimethylphenyl)sulfonyl]amino}-5-oxopentanoic acid in drug delivery systems. Recent studies have explored its conjugation with nanoparticles and other carriers to enhance bioavailability and targeted delivery to diseased tissues. Preliminary results indicate that such formulations can significantly improve the pharmacokinetic profile of the compound, thereby increasing its therapeutic efficacy while minimizing systemic side effects.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, potential toxicity, and formulation stability need to be addressed through comprehensive preclinical testing. Ongoing research aims to tackle these hurdles by employing advanced in vitro and in vivo models to better predict human responses.

In conclusion, 5-amino-2-{[(2,5-dimethylphenyl)sulfonyl]amino}-5-oxopentanoic acid (CAS: 1009486-78-5) represents a compelling area of research with significant potential for therapeutic innovation. Continued efforts in understanding its biological mechanisms, optimizing its synthesis, and developing effective delivery systems will be crucial for its successful application in medicine. The integration of multidisciplinary approaches, including computational modeling and high-throughput screening, is expected to further accelerate progress in this field.